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Compound of Interest

Compound Name: 2-Hydroxyethyl laurate

CAS No.: 9004-81-3

Cat. No.: B3431369

Get Quote

As a Senior Application Scientist, my focus extends beyond the application of our products to

ensuring their entire lifecycle is managed with scientific rigor and a commitment to safety. The

proper disposal of chemical reagents is a critical, yet often overlooked, aspect of laboratory

protocol. This guide provides a comprehensive, step-by-step framework for the safe and

compliant disposal of 2-Hydroxyethyl laurate (CAS No. 4219-48-1), ensuring the protection of

laboratory personnel and the environment. This protocol is designed to be a self-validating

system, grounded in established regulatory principles.

Hazard Assessment and Characterization:
Understanding the "Why"
Effective disposal begins with a thorough understanding of the chemical's properties and

associated hazards. 2-Hydroxyethyl laurate, also known as ethylene glycol monolaurate, is

an ester derived from lauric acid and ethylene glycol.[1][2][3][4] Its primary application is as a

nonionic surfactant and emulsifier.[1][4] While it is considerably less hazardous than reactive

monomers like 2-hydroxyethyl acrylate, it is not benign and requires formal hazardous waste

management.[2]
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GHS classifications from supplier data indicate it may cause skin and eye irritation, can be

harmful if swallowed, and may cause respiratory irritation.[5] The primary disposal concerns

stem from its properties as an organic chemical and its potential impact on aquatic ecosystems.

Similar related esters are classified as hazardous to water, and therefore, release into the

environment must be strictly avoided.[6]

Table 1: Physicochemical and Hazard Profile of 2-Hydroxyethyl Laurate

Property Value Significance for Disposal

CAS Number 4219-48-1
Unique identifier for
accurate waste profiling.

Molecular Formula C₁₄H₂₈O₃
Indicates it is an organic

compound.

Appearance
Colorless to pale yellow/light

amber liquid.[1][4][5]
Liquid waste protocols apply.

Boiling Point >260°C.[5]

Low volatility at room

temperature, but evaporation

is not a permissible disposal

method.[7]

Flash Point >110°C.[5]

Classified as combustible, not

flammable, reducing fire risk

during storage.

Solubility in Water 0.1 g/mL.[5]

Limited solubility; drain

disposal is inappropriate as it

can lead to environmental

contamination.

GHS Hazard

Skin Irritant (Cat 2), Eye Irritant

(Cat 2), Acute Toxicity Oral

(Cat 4), STOT Single Exposure

(Cat 3).[5]

Dictates the need for Personal

Protective Equipment (PPE)

and handling as regulated

hazardous waste.

| Reactivity | Can hydrolyze under acidic or basic conditions to lauric acid and ethylene glycol.

[1] | Waste must be segregated from strong acids and bases to prevent uncontrolled reactions.
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|

Immediate Safety & Personal Protective Equipment
(PPE)
Before handling any chemical waste, adherence to Occupational Safety and Health

Administration (OSHA) standards is mandatory.[8][9] This establishes a baseline of safety that

protects the researcher from exposure.

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[10]

Hand Protection: Handle with chemical-impermeable gloves (e.g., Nitrile) inspected prior to

use.[10]

Skin Protection: A standard laboratory coat is required. Ensure it is clean and buttoned.

Ventilation: All waste consolidation and handling should occur in a well-ventilated area,

preferably within a chemical fume hood.[10]

Waste Collection and Segregation Protocol
The foundation of compliant disposal is the proper collection and segregation of waste at the

point of generation. This prevents dangerous reactions and simplifies the final disposal process

for your institution's Environmental Health and Safety (EHS) department. Chemical waste is

regulated by the Environmental Protection Agency (EPA) through the Resource Conservation

and Recovery Act (RCRA), which forbids disposal in regular trash or sewer systems.[11][12]

Step 1: Waste Determination Classify 2-Hydroxyethyl laurate waste as a non-halogenated

organic liquid waste. Do not mix it with halogenated solvents (e.g., dichloromethane) or other

incompatible waste streams.[13]

Step 2: Container Selection Use a designated hazardous waste container that is compatible

with the chemical. A glass bottle or a high-density polyethylene (HDPE) container with a screw-

on cap is appropriate.[11][14] Ensure the container is in good condition, free from leaks, and

was not previously used for an incompatible chemical.[15]
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Step 3: Labeling Proper labeling is a strict legal requirement.[16] As soon as the first drop of

waste enters the container, it must be labeled with an official EHS hazardous waste tag.[7][11]

The label must include:

The words "Hazardous Waste".[11]

The full, unabbreviated chemical name: "2-Hydroxyethyl laurate".

For mixtures, list all constituents and their approximate percentages.

The date accumulation began.

The specific hazard characteristics (e.g., "Irritant").

The principal investigator's name and lab location.[11]

Step 4: Segregation and Storage Store the sealed waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.[13][16] This area must be under the control of

the lab personnel and situated at or near the point of generation.[15] To prevent accidental

hydrolysis, store the 2-Hydroxyethyl laurate waste container away from strong acids and

bases.[1]
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Begin Waste Collection

Select Compatible Container
(Glass or HDPE)

Affix EHS Hazardous Waste Label
(Fill out completely)

Add 2-Hydroxyethyl Laurate Waste

Keep Container Tightly Closed
(Except when adding waste)

Store in Designated
Satellite Accumulation Area (SAA)

Ready for EHS Pickup

Click to download full resolution via product page

Caption: Waste Collection Workflow for 2-Hydroxyethyl laurate.

Disposal Pathways: A Decision Framework
The specific state of the waste dictates the precise disposal pathway. Follow this decision tree

to ensure compliant handling of all waste streams associated with 2-Hydroxyethyl laurate.
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Identify Waste Stream

Pure / Unused Product or
Concentrated Solutions

  Liquid, Concentrated

Dilute Aqueous Solutions
(e.g., from washing)

  Liquid, Dilute Aqueous

Contaminated Solids
(Gloves, Wipes, Spill Debris)

  Solid

Pathway A:
Collect as Non-Halogenated

Organic Liquid Waste.
Request EHS Pickup.

Pathway B:
Collect as Aqueous
Chemical Waste.

Request EHS Pickup.

Pathway C:
Collect in a Lined, Sealed Container

as Solid Chemical Waste.
Request EHS Pickup.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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